Cas no 64372-62-9 ([2-chloro-5-(trifluoromethyl)phenyl]methanol)

• Product Name: [2-chloro-5-(trifluoromethyl)phenyl]methanol
• CAS No: 64372-62-9
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• MDL: MFCD01631469
• CID: 58181
• PubChem ID: 329763299
• Update Time: 2025-06-08

[2-chloro-5-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)benzyl alcohol
• 2-Chloro-5-Trifluoromethyl Benzylalcohol
• (2-Chloro-5-(trifluoromethyl)phenyl)methanol
• [2-chloro-5-(trifluoromethyl)phenyl]methanol
• 2-Chloro-5-trifluoromethylbenzylalcohol
• CS-W015095
• DTXSID80380776
• SY049345
• 2-Chloro-5-trifluoromethylbenzyl alcohol
• A22682
• PS-8010
• AM20060148
• 2-Chloro-5-(trifluoromethyl)benzylalcohol
• AC-4168
• PB12935
• 2-Chloro-5-(trifluoromethyl)benzyl alcohol, 97%
• DS-0902
• AKOS005215768
• SCHEMBL92949
• CL8889
• MFCD01631469
• 2-CHLORO-5-(TRIFLUOROMETHYL)BENZENEMETHANOL
• Benzenemethanol, 2-chloro-5-(trifluoromethyl)-
• 4-Chloro-3-(hydroxymethyl)benzotrifluoride;(2-Chloro-5-trifluoromethyl-phenyl)-methanol
• C3208
• 64372-62-9
• FT-0646423
• M7QR87GA2H
• DB-073494

• MDL： MFCD01631469
• Inchi： 1S/C8H6ClF3O/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3,13H,4H2
• InChI Key： VEKMDPQNERMQMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CO

Computed Properties

• Exact Mass: 210.00600
• Monoisotopic Mass: 210.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: White lens powder
• Density: 1.416
• Melting Point: 56-60 °C
• Boiling Point: 227.1°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.484
• PSA: 20.23000
• LogP: 2.85110
• Solubility: Insoluble in water

[2-chloro-5-(trifluoromethyl)phenyl]methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [2-chloro-5-(trifluoromethyl)phenyl]methanol

[2-Chloro-5-(trifluoromethyl)phenyl]methanol (CAS No. 64372-62-9)

[2-Chloro-5-(trifluoromethyl)phenyl]methanol (CAS No. 64372-62-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of a chloro-substituted phenyl ring and a trifluoromethyl group, exhibits a range of interesting properties that make it a valuable building block in the synthesis of various pharmaceuticals and functional materials.

The chemical structure of [2-Chloro-5-(trifluoromethyl)phenyl]methanol is defined by the presence of a hydroxymethyl group attached to a phenyl ring, which is further substituted with a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule, making it an attractive candidate for a variety of chemical transformations.

In the realm of medicinal chemistry, [2-Chloro-5-(trifluoromethyl)phenyl]methanol has been extensively studied for its potential applications in drug discovery and development. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. Recent research has highlighted the role of this compound in enhancing the metabolic stability and bioavailability of drugs, thereby improving their therapeutic efficacy.

One notable application of [2-Chloro-5-(trifluoromethyl)phenyl]methanol is in the synthesis of anticancer agents. Studies have shown that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a series of [2-Chloro-5-(trifluoromethyl)phenyl]methanol-based compounds effectively inhibited the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

Beyond its medicinal applications, [2-Chloro-5-(trifluoromethyl)phenyl]methanol has also found utility in materials science. The presence of the trifluoromethyl group imparts excellent thermal stability and chemical resistance to polymers and coatings derived from this compound. These properties make it an ideal candidate for the development of advanced materials with enhanced performance characteristics. For example, researchers at the University of California have explored the use of [2-Chloro-5-(trifluoromethyl)phenyl]methanol-based monomers in the synthesis of high-performance polymer electrolytes for lithium-ion batteries.

The synthesis of [2-Chloro-5-(trifluoromethyl)phenyl]methanol can be achieved through several well-established routes. One common method involves the reaction of 2-chloro-5-trifluoromethylbenzaldehyde with sodium borohydride to reduce the aldehyde group to a hydroxymethyl group. This process is typically carried out under mild conditions to ensure high yields and purity. Alternative synthetic strategies, such as catalytic hydrogenation or organometallic reagents, have also been reported in the literature, providing researchers with a range of options to optimize their synthetic protocols.

In terms of safety and handling, it is important to note that while [2-Chloro-5-(trifluoromethyl)phenyl]methanol is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

The environmental impact of [2-Chloro-5-(trifluoromethyl)phenyl]methanol is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at Imperial College London have developed an environmentally friendly catalytic process that uses water as a solvent and avoids the use of toxic reagents, thereby minimizing waste generation and improving sustainability.

In conclusion, [2-Chloro-5-(trifluoromethyl)phenyl]methanol (CAS No. 64372-62-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that can be leveraged to develop novel drugs and advanced materials with improved performance characteristics. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.